3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid

• IUPAC Name: 3-[(6-fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid
• InChI: InChI=1S/C11H13FN2O3/c1-7(11(16)17)6-14(2)10(15)8-3-4-9(12)13-5-8/h3-5,7H,6H2,1-2H3,(H,16,17)
• InChI Key: NPMLKNRFPCVONH-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C(=O)C1=CN=C(C=C1)F)C(=O)O
• Molecular Formula: C11H13FN2O3
• Molecular Weight: 240.23 g/mol

Description

3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid, also known as FMME, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a derivative of the amino acid leucine and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid works by activating the mTORC1 signaling pathway, which is responsible for regulating protein synthesis. It does this by increasing the phosphorylation of S6K1 and 4E-BP1, two proteins that are involved in the initiation of protein synthesis. This activation of the mTORC1 pathway leads to an increase in protein synthesis and can have a variety of biochemical and physiological effects.
Biochemical and physiological effects:
3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid has been shown to have a variety of biochemical and physiological effects. It can increase protein synthesis in muscle cells, which can lead to increased muscle mass and strength. It has also been shown to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. Additionally, 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid has been shown to have potential anti-cancer effects and may be useful in the development of cancer therapies.

Advantages and Limitations for Lab Experiments

3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid has several advantages for use in lab experiments. It is a highly specific activator of the mTORC1 pathway and can be used to study the effects of leucine on protein synthesis without the confounding effects of other amino acids. Additionally, 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid is stable and can be stored for long periods of time without degradation. However, one limitation of 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid is its high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid. One area of research is the development of more cost-effective synthesis methods for 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid. Additionally, further studies are needed to investigate the potential neuroprotective and anti-cancer effects of 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid. Finally, more research is needed to fully understand the mechanism of action of 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid and its potential applications in the development of novel therapies for a variety of diseases.
In conclusion, 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid is a promising compound that has potential applications in scientific research. Its specific activation of the mTORC1 pathway and its ability to increase protein synthesis make it a valuable tool for studying the regulation of protein synthesis and the effects of leucine on this process. While there are limitations to its use, such as its high cost, future research may lead to the development of more cost-effective synthesis methods and the discovery of new applications for this compound.

Synthesis Methods

3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid can be synthesized using a multi-step process that involves the reaction of 6-fluoropyridine-3-carboxylic acid with N-methyl-N-[(tert-butoxycarbonyl)amino]acetaldehyde, followed by reduction and deprotection steps. This synthesis method has been optimized and can yield high purity 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid.

Scientific Research Applications

3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid has been shown to have potential applications in scientific research, particularly in the field of protein synthesis. It has been used as a tool to study the regulation of protein synthesis and the role of leucine in this process. 3-[(6-Fluoropyridine-3-carbonyl)-methylamino]-2-methylpropanoic acid has also been used to investigate the effects of leucine on muscle protein synthesis and its potential use as a nutritional supplement for athletes.